Cas no 1261943-96-7 (5-(4-Chloro-2-methoxyphenyl)picolinic acid)

• Product Name: 5-(4-Chloro-2-methoxyphenyl)picolinic acid
• CAS No: 1261943-96-7
• MF: C₁₃H₁₀ClNO₃
• MW: 263.676402568817
• MDL: MFCD18317999
• CID: 5158380
• Update Time: 2025-06-11

5-(4-Chloro-2-methoxyphenyl)picolinic acid Chemical and Physical Properties

Names and Identifiers

• 5-(4-Chloro-2-methoxyphenyl)picolinic acid

• MDL： MFCD18317999
• Inchi： 1S/C13H10ClNO3/c1-18-12-6-9(14)3-4-10(12)8-2-5-11(13(16)17)15-7-8/h2-7H,1H3,(H,16,17)
• InChI Key： PYCALPKRCQAQAR-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)OC)C1C=NC(C(=O)O)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 300
• XLogP3: 2.9
• Topological Polar Surface Area: 59.4

Additional information on 5-(4-Chloro-2-methoxyphenyl)picolinic acid

Introduction to 5-(4-Chloro-2-methoxyphenyl)picolinic Acid (CAS No: 1261943-96-7)

5-(4-Chloro-2-methoxyphenyl)picolinic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. With the CAS number 1261943-96-7, this compound belongs to the class of picolinic acid derivatives, which are known for their diverse biological activities and potential therapeutic applications. The structural features of 5-(4-Chloro-2-methoxyphenyl)picolinic acid, particularly the presence of a chloro and methoxy substituent on the phenyl ring, contribute to its unique chemical properties and reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The compound's significance in modern chemistry is underscored by its role in various research endeavors, especially in the development of novel drugs and agrochemicals. The 4-chloro-2-methoxyphenyl moiety is particularly noteworthy, as it introduces electrophilic and nucleophilic centers that can be selectively modified through a range of chemical reactions. This flexibility allows chemists to tailor the compound's structure for specific applications, such as in the synthesis of enzyme inhibitors or anti-inflammatory agents.

In recent years, there has been a surge in research focused on picolinic acid derivatives due to their promising biological activities. Studies have demonstrated that these compounds can exhibit properties such as antioxidant, anti-inflammatory, and anticancer effects. For instance, modifications of the picolinic acid core have led to the discovery of molecules that inhibit specific enzymes involved in cancer cell proliferation. The 5-(4-Chloro-2-methoxyphenyl)picolinic acid derivative, with its unique substitution pattern, is being explored as a potential lead compound in these efforts.

The synthesis of 5-(4-Chloro-2-methoxyphenyl)picolinic acid involves multi-step organic transformations that highlight the compound's synthetic utility. One common approach involves the condensation of 4-chloro-2-methoxybenzaldehyde with picolinic acid under basic conditions, followed by oxidation and purification steps. This synthetic route underscores the importance of functional group transformations in constructing complex molecular architectures. The ability to efficiently produce this compound in high purity makes it an attractive candidate for further derivatization and testing.

From a pharmacological perspective, the 4-chloro-2-methoxyphenyl group in 5-(4-Chloro-2-methoxyphenyl)picolinic acid plays a crucial role in modulating its biological activity. Chloro substituents are known to enhance binding affinity to biological targets by increasing lipophilicity and electronic effects. Similarly, methoxy groups can influence metabolic stability and bioavailability. These features make the compound a promising scaffold for drug discovery, particularly in targeting diseases where precise molecular interactions are critical.

Recent advancements in computational chemistry have further accelerated the exploration of 5-(4-Chloro-2-methoxyphenyl)picolinic acid derivatives. Molecular modeling techniques allow researchers to predict binding affinities and interactions with biological targets with high accuracy. This has enabled the rapid design of novel analogs with enhanced properties. For example, virtual screening has identified several derivatives of this compound that show improved efficacy against specific enzymes implicated in inflammatory diseases.

The potential applications of 5-(4-Chloro-2-methoxyphenyl)picolinic acid extend beyond pharmaceuticals into other areas such as materials science and agrochemicals. Its structural motifs are reminiscent of natural products that exhibit interesting physicochemical properties, making it a candidate for developing novel materials with tailored characteristics. Additionally, its derivatives have been explored as intermediates in synthesizing agrochemicals that offer improved crop protection while maintaining environmental safety.

In conclusion, 5-(4-Chloro-2-methoxyphenyl)picolinic acid (CAS No: 1261943-96-7) represents a fascinating compound with broad utility across multiple scientific disciplines. Its unique structural features and versatile reactivity make it an invaluable tool for researchers seeking to develop new therapeutics or advanced materials. As our understanding of its biological activities continues to grow, so too will its importance in addressing some of today's most pressing scientific challenges.